![molecular formula C15H16N2O3S B5801816 N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide](/img/structure/B5801816.png)
N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide, also known as MMB or NSC-722704, is a chemical compound that has been studied for its potential use in scientific research. MMB is a member of the benzamide family of compounds, which have been found to have a variety of biological activities. In
Mechanism of Action
The mechanism of action of N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide is not fully understood. However, it has been proposed that N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide may inhibit the activity of certain enzymes that are involved in cancer cell growth. N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide may also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth. N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has also been found to induce apoptosis in cancer cells. Additionally, N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is that it has been shown to have anti-cancer properties. This makes it a potentially useful compound for cancer research. However, one limitation of using N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide is that its mechanism of action is not fully understood. This makes it difficult to design experiments to fully explore its potential uses.
Future Directions
There are several future directions for research on N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide. One direction is to further explore its potential use in cancer research. This could involve studying its effects on different types of cancer cells and determining the optimal dosage and administration route. Another direction is to investigate its potential use in other areas of research, such as inflammation and oxidative stress. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide.
Synthesis Methods
The synthesis of N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide involves the reaction of 3-methylbenzoyl chloride with methylsulfonylamine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide.
Scientific Research Applications
N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has been studied for its potential use in cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo. N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth.
properties
IUPAC Name |
4-(methanesulfonamido)-N-(3-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-11-4-3-5-14(10-11)16-15(18)12-6-8-13(9-7-12)17-21(2,19)20/h3-10,17H,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCMUZPDTUQMYSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methylphenyl)-4-[(methylsulfonyl)amino]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.